Cas no 250342-82-6 (Octanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2R)-)

• Product Name: Octanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2R)-
• CAS No: 250342-82-6
• MF: C₁₂H₂₄O₃
• MW: 216.317164421082
• CID: 246274
• PubChem ID: 45052180
• Update Time: 2025-04-19

Octanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2R)- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2R)-
• tert-butyl (2R)-2-hydroxyoctanoate
• CQNLDKZFRJWVKM-SNVBAGLBSA-N
• TERT-BUTYL (R)-2-HYDROXYOCTANOATE
• tert-Butyl(R)-2-hydroxyoctanoate
• 250342-82-6

• Inchi： 1S/C12H24O3/c1-5-6-7-8-9-10(13)11(14)15-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m1/s1
• InChI Key： CQNLDKZFRJWVKM-SNVBAGLBSA-N
• SMILES： O(C([C@@H](CCCCCC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 216.17254462g/mol
• Monoisotopic Mass: 216.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.915 g/mL at 20 °C(lit.)
• Refractive Index: n20/D 1.430

Octanoic acid,2-hydroxy-, 1,1-dimethylethyl ester, (2R)- Security Information

• WGK Germany：3
• Safety Instruction： 23-24/25